Cas no 897620-02-9 (phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate)

• Product Name: phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate
• CAS No: 897620-02-9
• MF: C₂₀H₂₁FN₂O₅S
• MW: 420.454547643662
• CID: 5516864
• Update Time: 2025-05-19

phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-(4-fluorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate
• phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate

• Inchi： 1S/C20H21FN2O5S/c21-16-6-8-18(9-7-16)29(25,26)23-14-15-27-20(23)10-12-22(13-11-20)19(24)28-17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key： YTMWVZBZQXAMQV-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC3=CC=CC=C3)=O)CC2)N(S(C2=CC=C(F)C=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate

Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate (CAS No. 897620-02-9): A Comprehensive Overview

Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate, identified by its CAS number 897620-02-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This spirocyclic compound features a unique structural framework comprising an oxacycloalkane core intertwined with a diazaspiro structure, making it a subject of interest for its potential applications in medicinal chemistry.

The molecular architecture of Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate is characterized by its intricate blend of heterocyclic and aromatic components. The presence of a fluorobenzenesulfonyl group at the 4-position introduces a high degree of electronic complexity, which can influence both the reactivity and the pharmacological properties of the compound. This feature makes it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique structural and functional properties. Spiro compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets, making them promising candidates for drug development. The 1-oxa-4,8-diazaspiro4.5decane core in this compound provides a rigid framework that can be fine-tuned to optimize interactions with biological receptors.

The phenyl substituent and the fluorobenzenesulfonyl group are particularly noteworthy in terms of their potential pharmacological significance. The fluorine atom is known to enhance the lipophilicity and metabolic stability of molecules, while the sulfonyl group can contribute to hydrogen bonding interactions with biological targets. These features make Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate a versatile building block for designing drugs targeting various therapeutic areas.

Recent studies have highlighted the importance of heterocyclic spiro compounds in drug discovery. For instance, derivatives of oxazaspiro compounds have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The structural motif of Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate aligns well with this trend, suggesting its potential utility in developing treatments for central nervous system disorders.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The introduction of the fluorobenzenesulfonyl group, in particular, demands precise control over reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled researchers to access complex spirocyclic structures more efficiently, paving the way for further exploration of their pharmacological potential.

In addition to its structural complexity, Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate exhibits interesting physicochemical properties that make it suitable for drug development. Its high molecular weight and rigid structure contribute to favorable pharmacokinetic profiles, while the presence of multiple hydrogen bonding sites enhances binding affinity to biological targets. These properties have been leveraged in designing molecules with improved efficacy and reduced toxicity.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their unique combination of structural and functional advantages. Companies are actively exploring derivatives of such compounds for treating a wide range of diseases, including cancer, inflammation, and infectious diseases. The versatility of Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate as a scaffold makes it a valuable asset in this endeavor.

Ongoing research is focused on expanding the chemical space covered by spirocyclic compounds through structural modifications and derivatization strategies. By leveraging computational chemistry tools and high-throughput screening techniques, researchers aim to identify novel analogs with enhanced pharmacological properties. The insights gained from studying compounds like Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate are expected to contribute significantly to this effort.

The future prospects for this compound are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new uses for spirocyclic molecules, compounds like Phenyl 4-(4-fluorobenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane-8-carboxylate are likely to play a crucial role in developing next-generation pharmaceuticals.